Cas no 17139-73-0 (1-Hexen-1-one, 2-ethyl-)

• Product Name: 1-Hexen-1-one, 2-ethyl-
• CAS No: 17139-73-0
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 225035
• PubChem ID: 86967
• Update Time: 2025-04-19

1-Hexen-1-one, 2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Hexen-1-one, 2-ethyl-
• 2-Ethylhex-1-en-1-one
• DTXSID9073412
• 2-ethyl-1-hexenal
• 17139-73-0
• SCHEMBL2671635

• Inchi： 1S/C8H14O/c1-3-5-6-8(4-2)7-9/h3-6H2,1-2H3
• InChI Key： YBXJZGOTBMPKNO-UHFFFAOYSA-N
• SMILES： O=C=C(CC)CCCC

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.807
• Boiling Point: 142.7°C at 760 mmHg
• Flash Point: 36°C
• Refractive Index: 1.414
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketenes